Cas no 1804933-81-0 (Ethyl 2,4-dibromo-6-fluorophenylacetate)

• Product Name: Ethyl 2,4-dibromo-6-fluorophenylacetate
• CAS No: 1804933-81-0
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4706522
• Update Time: 2025-11-02

Ethyl 2,4-dibromo-6-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dibromo-6-fluorophenylacetate

• Inchi： 1S/C10H9Br2FO2/c1-2-15-10(14)5-7-8(12)3-6(11)4-9(7)13/h3-4H,2,5H2,1H3
• InChI Key： XEWLUQDTXVIVNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CC(=O)OCC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,4-dibromo-6-fluorophenylacetate

Comprehensive Overview of Ethyl 2,4-dibromo-6-fluorophenylacetate (CAS No. 1804933-81-0)

Ethyl 2,4-dibromo-6-fluorophenylacetate (CAS No. 1804933-81-0) is a specialized fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated phenylacetates, which are increasingly studied for their unique reactivity and potential in drug discovery. The presence of bromine and fluorine substituents enhances its utility as a building block in organic synthesis, particularly in cross-coupling reactions and as a precursor for bioactive molecules.

The molecular structure of Ethyl 2,4-dibromo-6-fluorophenylacetate features a phenyl ring substituted with two bromine atoms at the 2- and 4-positions and a fluorine atom at the 6-position, coupled with an ethyl acetate moiety. This configuration imparts distinct electronic properties, making it valuable for designing enzyme inhibitors and ligands in medicinal chemistry. Researchers often explore its derivatives for applications in anticancer agents and antimicrobial compounds, aligning with current trends in targeting resistant pathogens and personalized medicine.

In the context of green chemistry, Ethyl 2,4-dibromo-6-fluorophenylacetate is investigated for its role in sustainable synthesis methods. With growing interest in catalysis and atom-economy, this compound serves as a model substrate for developing eco-friendly halogenation protocols. Its stability under mild conditions also makes it suitable for flow chemistry applications, a hot topic in industrial process optimization.

The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control during production. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify purity, especially given its use in high-value research. Recent publications highlight its utility in constructing heterocyclic frameworks, addressing the demand for novel biodegradable materials and electronic chemicals.

Market-wise, Ethyl 2,4-dibromo-6-fluorophenylacetate caters to niche segments in fine chemicals and contract research organizations. Suppliers often emphasize its compliance with REACH and GMP standards, responding to regulatory-focused queries from buyers. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modularity positions it as a strategic intermediate.

Emerging studies explore its derivatives in neurological disorder research, particularly for modulating ion channels—a trending area due to rising global focus on mental health. Additionally, its potential in crop protection formulations aligns with agricultural innovations targeting climate-resilient solutions.

For storage and handling, Ethyl 2,4-dibromo-6-fluorophenylacetate requires standard precautions for moisture-sensitive compounds. Its shelf life is optimized under inert conditions, a frequent concern for laboratories prioritizing reagent longevity. Technical datasheets typically provide detailed guidance on solubility (DMSO, dichloromethane) and compatibility with common protecting groups.

In summary, Ethyl 2,4-dibromo-6-fluorophenylacetate (CAS No. 1804933-81-0) bridges multiple cutting-edge research domains, from precision medicine to sustainable manufacturing. Its versatility ensures continued relevance in academic and industrial settings, driven by evolving needs in life sciences and material innovation.